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Introduction
Vacuolar protein sorting-associated protein 4 (Vps4) is a type I AAA+ (ATPases Associated with

diverse cellular Activities) enzyme that plays a critical role in the endosomal sorting complexes

required for transport (ESCRT) pathway.[1][2][3][4] The ESCRT machinery is essential for a

multitude of cellular processes, including multivesicular body (MVB) formation, exosome

biogenesis, viral budding, and cytokinesis.[1][2][3] Vps4 functions as a hexameric complex to

disassemble ESCRT-III filaments, a crucial step that releases the ESCRT machinery from the

membrane for subsequent rounds of sorting.[2][3][5] Given its central role in these fundamental

cellular processes, Vps4 has emerged as a promising therapeutic target for various diseases,

including cancer and viral infections.[6]

JB061 is a potent and selective small molecule inhibitor of Vps4 ATPase activity. These

application notes provide a detailed protocol for utilizing JB061 in biochemical ATPase assays

to characterize its inhibitory effects on Vps4. Two common assay formats are described: a

fluorescence-based method using the Transcreener® ADP² Assay and a colorimetric method

based on malachite green detection of inorganic phosphate.

Vps4 Signaling Pathway and ESCRT-III Disassembly
Vps4 is the terminal enzyme in the ESCRT pathway. Its primary function is to recognize and

disassemble the ESCRT-III complex, which forms spiral filaments that constrict and sever
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membranes. This process is powered by ATP hydrolysis.
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Start

Prepare Reagents:
- Assay Buffer

- 2X Vps4 Enzyme
- JB061 Dilutions

- 2X ATP

Dispense JB061 dilutions
and controls into 384-well plate

Add 2X Vps4 Enzyme
(Incubate to allow E-I binding)

Initiate reaction by adding 2X ATP
(Incubate at 37°C)

Add Transcreener® ADP²
Detection Mix

Incubate and read plate
(Fluorescence Polarization)

Analyze Data:
- Convert FP to ADP

- Plot dose-response curve
- Calculate IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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